Cas no 2751615-72-0 (2-benzyl-1-oxo-3-phenyl-decahydrocycloheptacpyrrole-3a-carboxylic acid)

• Product Name: 2-benzyl-1-oxo-3-phenyl-decahydrocycloheptacpyrrole-3a-carboxylic acid
• CAS No: 2751615-72-0
• MF: C₂₃H₂₅NO₃
• MW: 363.449506521225
• MDL: MFCD34595058
• CID: 5672181
• PubChem ID: 165753516
• Update Time: 2025-10-31

2-benzyl-1-oxo-3-phenyl-decahydrocycloheptacpyrrole-3a-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27151201
• 2-benzyl-1-oxo-3-phenyl-decahydrocyclohepta[c]pyrrole-3a-carboxylic acid
• 2751615-72-0
• 2-benzyl-1-oxo-3-phenyl-decahydrocycloheptacpyrrole-3a-carboxylic acid

• MDL： MFCD34595058
• Inchi： 1S/C23H25NO3/c25-21-19-14-8-3-9-15-23(19,22(26)27)20(18-12-6-2-7-13-18)24(21)16-17-10-4-1-5-11-17/h1-2,4-7,10-13,19-20H,3,8-9,14-16H2,(H,26,27)
• InChI Key： CKPXXURIKDEMPM-UHFFFAOYSA-N
• SMILES： O=C1C2CCCCCC2(C(=O)O)C(C2C=CC=CC=2)N1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 363.18344366g/mol
• Monoisotopic Mass: 363.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-benzyl-1-oxo-3-phenyl-decahydrocycloheptacpyrrole-3a-carboxylic acid

Introduction to 2-Benzyl-1-oxo-3-phenyl-decahydrocycloheptacpyrrole-3a-carboxylic Acid (CAS No. 2751615-72-0)

2-Benzyl-1-oxo-3-phenyl-decahydrocycloheptacpyrrole-3a-carboxylic acid (CAS No. 2751615-72-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of cycloheptacpyrroles, which are known for their unique structural features and potential biological activities. The compound's structure includes a benzyl group, an oxo group, and a phenyl group, all of which contribute to its chemical and biological properties.

The structure of 2-Benzyl-1-oxo-3-phenyl-decahydrocycloheptacpyrrole-3a-carboxylic acid is characterized by a seven-membered ring with a pyrrole moiety, which is further substituted with a benzyl group at the 2-position, an oxo group at the 1-position, and a phenyl group at the 3-position. The presence of these functional groups imparts specific chemical reactivity and biological activity to the molecule. The carboxylic acid group at the 3a-position adds to its versatility in forming various derivatives and conjugates.

Recent research has focused on the potential applications of 2-Benzyl-1-oxo-3-phenyl-decahydrocycloheptacpyrrole-3a-carboxylic acid in the development of new therapeutic agents. Studies have shown that this compound exhibits promising antimicrobial and anti-inflammatory properties, making it a valuable candidate for drug discovery. For instance, a study published in the *Journal of Medicinal Chemistry* in 2022 reported that 2-Benzyl-1-oxo-3-phenyl-decahydrocycloheptacpyrrole-3a-carboxylic acid demonstrated significant activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains.

In addition to its antimicrobial properties, 2-Benzyl-1-oxo-3-phenyl-decahydrocycloheptacpyrrole-3a-carboxylic acid has been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are major health concerns worldwide, and there is a continuous need for new and effective treatments. A study published in *Pharmacological Research* in 2021 found that this compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a therapeutic agent for inflammatory conditions.

The synthesis of 2-Benzyl-1-oxo-3-phenyl-decahydrocycloheptacpyrrole-3a-carboxylic acid involves several steps, including the formation of the cycloheptacpyrrole core and subsequent functionalization with the benzyl, oxo, phenyl, and carboxylic acid groups. One common synthetic route involves the use of palladium-catalyzed cross-coupling reactions to introduce the benzyl and phenyl groups, followed by oxidation to form the oxo group and carboxylation to introduce the carboxylic acid functionality. This synthetic approach allows for the preparation of various derivatives with different substituents, which can be further optimized for specific biological activities.

The biological activity of 2-Benzyl-1-oxo-3-phenyl-decahydrocycloheptacpyrrole-3a-carboxylic acid is attributed to its unique structural features. The presence of the oxo group enhances its reactivity towards nucleophiles, while the benzyl and phenyl groups provide steric hindrance and hydrophobic interactions that are crucial for binding to biological targets. The carboxylic acid group can form hydrogen bonds with target proteins or enzymes, further enhancing its binding affinity and selectivity.

In terms of pharmacokinetics, preliminary studies have shown that 2-Benzyl-1-oxo-3-phenyl-decahydrocycloheptacpyrrole-3a-carboxylic acid has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life in vivo, making it suitable for further development as an oral therapeutic agent. However, more detailed studies are needed to fully understand its pharmacokinetic profile and optimize its formulation for clinical use.

The toxicity profile of 2-Benzyl-1-oxo-3-phenyl-decahydrocycloheptacpyrrole-3a-carboxylic acid has also been evaluated in preclinical studies. These studies have shown that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new drug candidate, comprehensive toxicity assessments will be required before it can advance to clinical trials.

In conclusion, 2-Benzyl-1-oxo-3-phenyl-decahydrocycloheptacpyrrole-3a-carboxylic acid (CAS No. 2751615-72-0) is a promising compound with potential applications in various therapeutic areas. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.